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For researchers, scientists, and drug development professionals involved in lipid analysis, the

accuracy and reliability of quantitative measurements are paramount. Proficiency testing (PT)

schemes are essential for evaluating and ensuring the quality of these measurements. A critical

component of many analytical methods for triglycerides is the use of an internal standard (IS) to

correct for variations in sample preparation and analysis. Glyceryl trinonadecanoate, an odd-

chain triglyceride, is frequently chosen for this purpose due to its non-endogenous nature in

most biological samples. This guide provides a comparative overview of its performance in

proficiency testing environments, supported by experimental principles and data.

The Role of Internal Standards in Lipid Analysis
Internal standards are crucial in analytical chemistry for improving the precision and accuracy

of quantitative analysis.[1] An ideal internal standard should be a compound that is chemically

similar to the analyte but not naturally present in the sample.[2] For the analysis of triglycerides,

odd-chain fatty acid triglycerides like glyceryl trinonadecanoate (C19:0) are considered

suitable internal standards because the majority of naturally occurring triglycerides in plants

and animals contain even-numbered carbon chains.[2][3] The use of an internal standard helps

to compensate for potential sample loss during extraction and derivatization steps, as well as

variations in injection volume in chromatographic methods.

Performance Evaluation in Proficiency Testing
Proficiency testing is a form of external quality assessment that allows laboratories to compare

their results with those of other laboratories.[4] Participants analyze the same sample, and their
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results are compared to a reference value to determine performance, often expressed as a z-

score.[5][6][7] A z-score indicates how many standard deviations a result is from the consensus

mean of all participating laboratories.[5][6][7]

While specific proficiency testing reports detailing the performance of individual internal

standards are not always publicly available, the principles of good laboratory practice and data

from various interlaboratory comparison studies underscore the importance of appropriate

internal standard selection for achieving satisfactory performance.

Comparative Data Summary
The following table summarizes the typical performance characteristics of analytical methods

for triglyceride analysis, highlighting the role of internal standards in achieving low bias and

high precision. Data is generalized from proficiency testing reports and scientific literature.
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Analytical
Method

Internal
Standard Type

Typical Inter-
Laboratory
Coefficient of
Variation
(CV%)

Typical Bias
(%)

Key
Consideration
s

Gas

Chromatography

-Mass

Spectrometry

(GC-MS)

Odd-Chain

Triglyceride (e.g.,

Glyceryl

Trinonadecanoat

e)

2 - 5% < 5%

Considered a

high-accuracy

method. The use

of a non-

endogenous

internal standard

like glyceryl

trinonadecanoate

is critical for

correcting

variability.

Liquid

Chromatography

-Mass

Spectrometry

(LC-MS)

Odd-Chain or

Stable Isotope-

Labeled

Triglyceride

3 - 7% < 10%

Offers high

specificity and

sensitivity.

Proper internal

standard

selection is

crucial to

account for

matrix effects

and ionization

suppression.

Enzymatic

Assays

Not typically

used

5 - 10% Variable Commonly used

in clinical

chemistry.

Performance is

dependent on

reagent quality

and calibration.

Does not

inherently correct
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for extraction

inefficiencies.

Note: The performance data are indicative and can vary depending on the specific proficiency

testing scheme, the sample matrix, and the participating laboratories' adherence to the

analytical protocol.

Experimental Protocols
Detailed experimental protocols are fundamental to achieving accurate and reproducible

results in triglyceride analysis. Below are generalized workflows for sample preparation and

analysis using Gas Chromatography-Mass Spectrometry (GC-MS) with glyceryl
trinonadecanoate as an internal standard, as would be typical in a proficiency testing

scenario.

Experimental Workflow for Triglyceride Analysis using
GC-MS

Sample Preparation GC-MS Analysis Data Processing

Test Sample (e.g., Serum, Oil) Addition of Glyceryl Trinonadecanoate (Internal Standard)
Known Amount

Lipid Extraction (e.g., Folch Method) Transesterification to Fatty Acid Methyl Esters (FAMEs) Injection into GC-MS Chromatographic Separation of FAMEs Mass Spectrometric Detection Peak Integration Quantification using Internal Standard Calibration Reporting of Triglyceride Concentration

Click to download full resolution via product page

Workflow for Triglyceride Analysis.

Detailed Methodologies
1. Sample Preparation and Internal Standard Spiking:

A precisely weighed or measured aliquot of the proficiency testing sample is taken.

A known amount of glyceryl trinonadecanoate solution in an appropriate solvent (e.g.,

chloroform or toluene) is added to the sample. The amount of internal standard should be
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chosen to be in a similar concentration range as the expected triglycerides in the sample.

2. Lipid Extraction:

Lipids are extracted from the sample matrix using a suitable solvent system, such as the

Folch method (chloroform:methanol, 2:1 v/v).[3]

The mixture is vortexed and centrifuged to achieve phase separation. The lower organic

phase containing the lipids is collected.

3. Transesterification:

The extracted lipids are converted to fatty acid methyl esters (FAMEs) by adding a reagent

such as methanolic HCl or BF3-methanol and heating. This step cleaves the fatty acids from

the glycerol backbone and adds a methyl group.

4. GC-MS Analysis:

An aliquot of the FAMEs solution is injected into the gas chromatograph.

The FAMEs are separated on a capillary column (e.g., a polar column like those with a

cyanopropyl stationary phase).

The separated FAMEs are detected by a mass spectrometer, which provides both qualitative

(mass spectrum) and quantitative (peak area) information.

5. Quantification:

The peak areas of the individual fatty acid methyl esters and the internal standard

(nonadecanoic acid methyl ester) are determined.

The concentration of each fatty acid is calculated relative to the known concentration of the

internal standard.

The total triglyceride content is then calculated by summing the concentrations of the

individual fatty acids and converting them to their triglyceride equivalents.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.researchgate.net/post/Odd_chain_fatty_acid_as_internal_standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship for Performance Assessment
in Proficiency Testing
The performance of a laboratory in a proficiency test is determined by comparing its result to

the assigned value. The use of a suitable internal standard like glyceryl trinonadecanoate is a

key factor in achieving an acceptable result.

Laboratory Analysis

Proficiency Test Provider

Performance Evaluation

Laboratory's Reported Value

Calculation of Z-Score

Use of Glyceryl Trinonadecanoate (IS) Validated Analytical Method

Assigned Value (Consensus Mean) Standard Deviation for Proficiency Assessment

Performance Assessment

 |z| <= 2 Satisfactory 
 |z| > 3 Unsatisfactory 

Click to download full resolution via product page

Logic of Proficiency Test Performance.

Conclusion
Glyceryl trinonadecanoate serves as a reliable internal standard for the quantification of

triglycerides in various matrices, which is essential for successful participation in proficiency
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testing schemes. Its non-endogenous nature and chemical similarity to the analytes of interest

allow for effective correction of analytical variability. While direct comparative performance data

from proficiency testing providers is often limited in the public domain, the principles of

analytical chemistry and findings from inter-laboratory studies strongly support its use for

achieving accurate and precise results in lipid analysis. Laboratories employing glyceryl
trinonadecanoate as an internal standard within a well-validated analytical method are well-

positioned to demonstrate their competence in proficiency testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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